2-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)-5-nitro-4-propan-2-yloxypyridine
Cat. No. B8526219
M. Wt: 277.32 g/mol
InChI Key: JOERYONJEKGEMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09115140B2
Procedure details
In a microwave tube, 400 mg of 1′-methyl-5-nitro-4-(propan-2-yloxy)-1′,2′,3′,6′-tetrahydro-2,4′-bipyridine are introduced into 30 ml of methanol. 546 mg of ammonium formate and 333 mg of Pd/C (10%) are added. The reaction medium is microwave-heated at 80° C. for 5 minutes. The mixture is filtered on Clarcel and the Clarcel is rinsed with methanol. The filtrate is concentrated under reduced pressure, so as to give 380 mg of 6-(1-methylpiperidin-4-yl)-4-(propan-2-yloxy)pyridin-3-amine in the form of a brown oil.
Quantity
400 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]1[CH2:7][CH:6]=[C:5]([C:8]2[CH:13]=[C:12]([O:14][CH:15]([CH3:17])[CH3:16])[C:11]([N+:18]([O-])=O)=[CH:10][N:9]=2)[CH2:4][CH2:3]1.C([O-])=O.[NH4+]>[Pd].CO>[CH3:1][N:2]1[CH2:7][CH2:6][CH:5]([C:8]2[N:9]=[CH:10][C:11]([NH2:18])=[C:12]([O:14][CH:15]([CH3:17])[CH3:16])[CH:13]=2)[CH2:4][CH2:3]1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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400 mg
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Type
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reactant
|
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Smiles
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CN1CCC(=CC1)C1=NC=C(C(=C1)OC(C)C)[N+](=O)[O-]
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Name
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|
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Quantity
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30 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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546 mg
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Type
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reactant
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Smiles
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C(=O)[O-].[NH4+]
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Name
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Quantity
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333 mg
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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|
Details
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The mixture is filtered on Clarcel
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WASH
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Type
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WASH
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Details
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the Clarcel is rinsed with methanol
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The filtrate is concentrated under reduced pressure
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Outcomes
Product
|
Name
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|
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Type
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product
|
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Smiles
|
CN1CCC(CC1)C1=CC(=C(C=N1)N)OC(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 380 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 105.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
